Herein, we develop a facile method to prepare a high-performance Ag2Se thermoelectric (TE) film. First, Ag2Se powders were synthesized by the reaction between Ag nanowires (NWs) with Se precursor at room temperature (RT), then vacuum filtered on a nylon membrane, and finally hot pressed. The film exhibits a high power factor of 1636.9 μW m-1 K-2 at RT via optimizing the Ag/Se ratio. The film exhibits good flexibility because of the nylon substrate and the nylon well combined with the Ag2Se film. Moreover, a flexible TE generator (f-TEG) consisting of six optimized film legs was assembled, and it generates a maximum output power of ∼3.42 μW (corresponding power density of ∼13.5 W m-2) under a temperature gradient of 31.4 K. This work paves a simple, fast, and feasible route to prepare high-performance flexible Ag2Se film.

Modern wearable electronics are being miniaturized with high integration and frequency, leading to excess electromagnetic radiation, heat storage, and fire risk. Besides overcoming these safety issues, realizing large-scale, low-cost and recyclable preparation of multifunctional films are urgently required for practical applications of electromagnetic interference (EMI) shielding. Herein, sandwich-structured films have been prepared using commercial nylon mesh (CNM) with a waste nylon-6 silk/ammonium polyphosphate (PA6/APP) porous flame-retardant outer layer and inner conductive ultra-long silver nanowires (AgNWs) network. Only 0.2 mg/cm2 of the conductive inner layer endows the films with excellent EMI shielding performance (53.7 dB), thermal diffusivity (5.206 ± 0.087 mm2/s) and antibacterial properties. In addition, the unique honeycomb structure of the PA6/APP outer layer produced during water bath treatment endows the films with superior printability. And such modified porous outer layer of the sandwich-structured films realizes a V0 rating during the UL-94 test. Even when these films are scrapped, they can still be recycled and reused. In summary, the methods described herein can be extended to realize the large-scale production of sandwich-structured films.

Potassium ion batteries (PIBs) are identified as an imperative alternative for next-generation energy storage devices due to its abundant reserves. Even potassium (K) metal is a promising anode for its high theoretical capacity and intrinsic low potential, however, it still suffers from uncontrollable dendrite growth. Herein, a dendrite-free K anode is obtained by plating K metal on MoS2-modified carbon cloth (MoS2/CC@K). Specifically, MoS2 undergoes a series of phase transitions from initial MoS2 to KxMoS2 and final K2S4 with gradual insertion of K, then K metal is uniformly deposited on K2S4 with further discharging. This phase transition significantly reduces the K nucleation energy barrier. The strong interaction between K and K2S4 interface induces K in uniformly depositing to suppress the formation of K dendrites. Owing to these merits, the symmetric MoS2/CC@K cells exhibit low voltage hysteresis and superior cycling stability. When paired with perylene-3,4,9,10-tetracarboxylic diimide (PTCDI) cathode, the full cells display superior rate capability and long lifespan (10,000 cycles). Additionally, this strategy is also performed on Li and Na metal anodes, the MoS2/CC substrate still expresses superior electrochemical performance. This work provides a new view to induce the uniformly deposition of K, Li and Na metals.

The current efforts of design optimization, including load resistance, topology, and parasitic energy loss analysis, mainly focus on the thermoelectric modules operating under constant temperature difference. By contrast, these mechanisms contribute to the output parameters of thermoelectric modules under constant heat flux is still ambiguous. Here, by choosing the PbTe as a case study, COMSOL Multiphysics software to establish the three-dimensional numerical model is employed. The quantitative analytical method for heat transfer verifies that the reduction in hot side temperature of modules is dominated by Peltier effect, leading to the deviation of practical optimal ratio between load resistance and internal resistance (RL/Rin) from the traditional maximum power point (MPP). Moreover, the increased thermoelectric leg height significantly enhances the average figure of merit zTavg of P/N thermoelectric materials, triggering an improvement of optimal RL/Rin and output performance. Through manipulating the leg cross-sectional area ratio (Ap/An) to ∼0.82, a high efficiency of ∼14.5% is achieved for ideal contacted PbTe-based thermoelectric modules at a temperature difference of 500 K. Furthermore, the critical role of parasitic energy loss on performance evolution are recognized. Eventually, the different types of module are established to verify the effectiveness of above theory. The present findings provide universal guidance for advancing the efficiency of thermoelectric modules operating under constant heat flux.

Fe-rich ThMn12-type intermetallic compounds have attracted wide attention due to high potential in advanced permanent magnet motors. However, the necessary addition of the third elements M to stabilize the ThMn12-type structure leads to a substantial decrease of Ms, which becomes a barrier to improve the intrinsic magnetic properties. Some studies showed that substituting Zr for R at the 2a site helped reduce the content of M. In this paper, the effect of Zr substitution on the structure and magnetic properties of (Y, Zr) (Fe, Ti)12 compounds has been investigated utilizing neutron diffraction, magnetic measurement, and first-principles calculation. The results show that Zr substitution obviously enhances the stability and significantly reduces the content of Ti. In Y1-xZrxFe11.5Ti0.5 compounds, the competition between the magnetic volume effect and the chemical bonding effect of Zr leads to a maximum of Ms when Zr = 0.2. In addition, Y0.7Zr0.3(Fe0.75Co0.25)11.7Ti0.3 compound containing the lowest content of Ti is successfully prepared, with Ms and Tc reaching 163.4 Am2/kg (12.26 kG) and 843.4 K, respectively. The highest Ms of 167.7 Am2/kg (12.53 kG) and Tc of 829.6 K are obtained in Y0.7Zr0.3(Fe0.75Co0.25)11.6Ti0.4, which are superior to those of Nd-Fe-B and show great potential for permanent magnet applications.

Thermoelectric films and periodic structures have particularly intriguing electrical and thermal transport features due to their low dimensionality. As a result, they have piqued the attention of researchers from across the spectrum of disciplines. Their applications span from cooling fast CPUs to providing energy for wearable devices. The progress in the techniques for synthesizing TE materials and fabricating thin films has facilitated the emergence of a flourishing research domain in the field of electrical and thermal transport at the nanoscale. Further, a significant proportion of contemporary electronic, opto-electronic, and solar energy components are composed of materials featuring numerous interfaces and nanoscale contacts. Consequently, it is imperative to explore the thermal energy transfer and charge carrier transport across the films with thickness dimensions in the nanometer range. The development of cutting-edge approaches for grasping complicated processes at the nanoscale is critical. This review provides a concise overview of the prevalent methodologies developed over the last two decades and employed for the characterization of the Seebeck coefficient and electrical and thermal conductivity of thermoelectric films.

The absence of highly conductive p-type transparent semiconductors has blocked the development of transparent p-n junction devices and electronics, and it is a well-known challenge to achieve highly conductive p-type transparent materials. In this paper, we report the achievement of large area p-type LaCuOS single phase semiconducting and conducting thin films with record high conductivity of 136.7 S·cm-1 and very good optical transparency of 80% at 600 nm and 40% at 5000nm. The optical gap is about 3.15 eV. The LaCuOS film can be semiconductor or conductor by controlling sulphuration. The optical transparency window of 400-6000 nm is amazingly wide, covering wavelengths from visible to middle infrared lights, indicating its potential applications in visible and infrared semiconductor devices and electronics. The Fermi level is very close to the valance band upper edge, suggesting that this material can be an excellent candidate of high work function transparent electrodes for photovoltaic and optoelectronic devices.

In this study, the effective large-scale deicing based on the interfacial toughness-tuning strategy of an ultraviolet-curable PDMS coating was developed. Methacrylate groups were grafted on the hydroxyl-terminated PDMS molecular chains to endow PDMS the response to UV irradiation. Then the precursor was doped with different proportions of silicon dioxide nanoparticle (SiO2 NP) to tune the interfacial toughness between the coating and the ice layer. The PDMS coating was fabricated through manual spraying and the polymerization under UV irradiation. The effects of the amounts of the methacrylate groups and SiO2 NP on the deicing properties of UV-curable PDMS coatings were investigated systematically. In addition, it was found that the large-scale deicing performance of the PDMS coating with 10% SiO2 NP improved when lowering the ambient temperature, which was mainly related to the increase of the shear modulus and thermal residual stress on the interface and might indicate attractive advantage on the extremely cold environment. Meanwhile, the durability and the adaptability to different substrates of the PDMS coating were also examined for the verification of the possible practical application. In summary, the effective large-scale deicing based on the interfacial toughness tuning of a UV-curable PDMS coating was achieved and the coating showed great potential for practice.

Interfacial polarization had a great impact on the attenuation of electromagnetic wave. To aggrandize interfacial polarization, a strategy of constructing the abundant interfaces was proposed and investigated. Herein, CoNi nanospheres, CoNi@SiO2 nanospheres and core@shell CoNi2S4/Co9S8@SiO2@MoS2 flower-like multicomponent nanocomposites (MCNCs) were elaborately designed and successfully fabricated through a simple continuous hydrothermal process, classical Stöber method and hydrothermal treatment. The obtained results demonstrated that the elaborately constructed abundant interfaces greatly boosted the polarization loss ability, which resulted in the enhanced interfacial polarization. Therefore, the as-prepared CoNi2S4/Co9S8@SiO2@MoS2 flower-like MCNCs presented the superior electromagnetic wave absorption properties (EMWAPs) compared to the CoNi and CoNi@SiO2 precursors. Furthermore, the EMWAPs of CoNi2S4/Co9S8@SiO2@MoS2 flower-like MCNCs could also be further improved by optimizing the hydrothermal temperature and filler loading. The obtained CoNi2S4/Co9S8@SiO2@MoS2 flower-like MCNCs presented the excellent comprehensive EMWAPs including strong absorption capability, broad absorption bandwidth and thin matching thickness, which could be attributed to the unique structure, excellent interfacial polarization and synergistic effect. Therefore, this finding not only demonstrated that introducing the abundant interfaces was an effective strategy to strengthen interfacial polarization for the promotion of EMWAPs, but also provided an alternative approach to exploit the novel high-efficiency microwave absorbers.

Developing a photoelectric detector with independent power, compactness, and high environmental sensitivity is a key step to realize the energy-saving and sustainable integrated photoelectric system of next generation. In this paper, a p-type diamond single crystal (PDSC) is used as the photoelectrode to construct a self-powered deep ultraviolet light immersion photodetector with the photoelectrochemical (PEC) cell structure. Under the excitation of a deep ultraviolet light of 213 nm, this immersion photodetector exhibits an excellent responsivity of 20 mA W−1 and a short response/recovery time (50/38 ms). This superior performance is attributed to the successful synthesis of high-quality p-type diamond by the high-temperature and high-pressure method, which ensures an efficient light detection through the effective light collection. This kind of immersion detector based on the ultra-wide-bandgap diamond guarantees a stable detection for deep ultraviolet detection with efficient response, which displays a great potential in future application.